Cas no 671789-92-7 (1,2-Diethoxy-4-methyl-5-nitrobenzene)

1,2-Diethoxy-4-methyl-5-nitrobenzene is a nitro-substituted aromatic compound characterized by its diethoxy and methyl functional groups. This structurally distinct molecule is primarily utilized in organic synthesis and pharmaceutical intermediates due to its reactivity and stability under controlled conditions. The presence of electron-withdrawing (nitro) and electron-donating (ethoxy, methyl) groups allows for versatile chemical transformations, making it valuable in the development of complex organic frameworks. Its well-defined purity and consistent composition ensure reliable performance in research and industrial applications. The compound is typically handled under standard laboratory conditions, with attention to appropriate safety measures due to its nitroaromatic properties.

1,2-Diethoxy-4-methyl-5-nitrobenzene structure

671789-92-7 structure

Product Name:1,2-Diethoxy-4-methyl-5-nitrobenzene

CAS No:671789-92-7

MF:C₁₁H₁₅NO₄

MW:225.241103410721

CID:1029259

PubChem ID:71710965

Update Time:2025-05-27

1,2-Diethoxy-4-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1,2-Diethoxy-4-methyl-5-nitrobenzene
- DTXSID90856659
- 671789-92-7
- Inchi： 1S/C11H15NO4/c1-4-15-10-6-8(3)9(12(13)14)7-11(10)16-5-2/h6-7H,4-5H2,1-3H3
- InChI Key： DHFBBHPFOOYVMV-UHFFFAOYSA-N
- SMILES： O(CC)C1=CC(C)=C(C=C1OCC)[N+](=O)[O-]

Computed Properties

Exact Mass: 225.10010796g/mol
Monoisotopic Mass: 225.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 64.3Å²

1,2-Diethoxy-4-methyl-5-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019088448-1g	1,2-Diethoxy-4-methyl-5-nitrobenzene	671789-92-7	95%	1g	$400.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740414-1g	1,2-Diethoxy-4-methyl-5-nitrobenzene	671789-92-7	98%	1g	￥1803.00	2024-05-04
Crysdot LLC	CD12044402-5g	1,2-Diethoxy-4-methyl-5-nitrobenzene	671789-92-7	95+%	5g	$662	2024-07-24